Cas no 1538163-95-9 (Methyl 2-(1H-benzo[d]imidazol-5-yl)acetate)

• Product Name: Methyl 2-(1H-benzo[d]imidazol-5-yl)acetate
• CAS No: 1538163-95-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4701649
• Update Time: 2025-06-07

Methyl 2-(1H-benzo[d]imidazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1H-benzo[d]imidazol-5-yl)acetate
• Methyl 1H-benzimidazole-5-acetate
• Methyl 2-(1H-benzo[d]imidazol-5-yl)acetate

• Inchi： 1S/C10H10N2O2/c1-14-10(13)5-7-2-3-8-9(4-7)12-6-11-8/h2-4,6H,5H2,1H3,(H,11,12)
• InChI Key： AYHUVKBORGFHFU-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=CC=C2C(=C1)NC=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Methyl 2-(1H-benzo[d]imidazol-5-yl)acetate

Methyl 2-(1H-benzo[d]imidazol-5-yl)acetate: A Comprehensive Overview

The compound Methyl 2-(1H-benzo[d]imidazol-5-yl)acetate, with the CAS number 1538163-95-9, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzodiazepines, which are widely studied for their potential applications in drug discovery and materials science. The structure of this compound is characterized by a benzene ring fused with an imidazole ring, which contributes to its unique chemical properties.

Recent studies have highlighted the importance of benzodiazepines in various biological systems. For instance, researchers have found that these compounds can act as ligands for certain G-protein coupled receptors, making them potential candidates for therapeutic interventions. The specific substitution pattern in Methyl 2-(1H-benzo[d]imidazol-5-yl)acetate further enhances its binding affinity to these receptors, making it a promising lead compound for drug development.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One of the most efficient routes involves the reaction of an appropriate benzodiazepine derivative with methyl acetoxy chloride in the presence of a base. This method ensures high yield and purity, which are critical for subsequent biological testing.

The application of Methyl 2-(1H-benzo[d]imidazol-5-yl)acetate extends beyond pharmaceuticals. Its ability to form stable complexes with metal ions has made it a valuable ligand in coordination chemistry. For example, recent research has demonstrated its use in constructing metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

Moreover, the compound's electronic properties make it suitable for use in organic electronics. Its conjugated system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Ongoing studies are exploring its potential as a dopant or host material in these devices.

In conclusion, Methyl 2-(1H-benzo[d]imidazol-5-yl)acetate is a versatile compound with a wide range of applications. Its unique structure and chemical properties make it a valuable tool in both academic research and industrial applications. As new findings emerge, this compound is likely to play an even more significant role in the development of novel materials and therapies.